Cas no 83927-38-2 (Methyl 11-(2-methoxy-2-oxoethyl)-16-azatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8-pentaene-11-carboxylate)

Methyl 11-(2-methoxy-2-oxoethyl)-16-azatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8-pentaene-11-carboxylate structure
83927-38-2 structure
Product name:Methyl 11-(2-methoxy-2-oxoethyl)-16-azatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8-pentaene-11-carboxylate
CAS No:83927-38-2
MF:C20H21NO4
MW:339.38504576683
CID:989113

Methyl 11-(2-methoxy-2-oxoethyl)-16-azatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8-pentaene-11-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 7-carboxy-7a,8,9,10-tetrahydro-7H-benzo<g>pyrrolo<1,2-a>indole-7-acetic acid dimethyl ester
    • NSC348059
    • Methyl 11-(2-methoxy-2-oxoethyl)-16-azatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8-pentaene-
    • Methyl 11-(2-methoxy-2-oxoethyl)-16-azatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8-pentaene-11-carboxylate
    • Inchi: 1S/C20H21NO4/c1-24-17(22)12-20(19(23)25-2)15-10-9-13-6-3-4-7-14(13)18(15)21-11-5-8-16(20)21/h3-4,6-7,9-10,16H,5,8,11-12H2,1-2H3
    • InChI Key: WXGHBYMIIJCSKK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(CC(=O)OC)C2C=CC3C=CC=CC=3C=2N2CCCC21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 550
  • Topological Polar Surface Area: 55.8

Methyl 11-(2-methoxy-2-oxoethyl)-16-azatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2,4,6,8-pentaene-11-carboxylate Related Literature

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